Cas no 61631-40-1 (Cyclopentanone, 2-decyl-5-(1H-tetrazol-5-ylthio)-)

• Product Name: Cyclopentanone, 2-decyl-5-(1H-tetrazol-5-ylthio)-
• CAS No: 61631-40-1
• MF: C₁₆H₂₈N₄OS
• MW: 324.484722137451
• CID: 472101
• PubChem ID: 71393968
• Update Time: 2025-04-19

Cyclopentanone, 2-decyl-5-(1H-tetrazol-5-ylthio)- Chemical and Physical Properties

Names and Identifiers

• Cyclopentanone, 2-decyl-5-(1H-tetrazol-5-ylthio)-
• 2-decyl-5-(2H-tetrazol-5-ylsulfanyl)cyclopentan-1-one
• DTXSID10815703
• 61631-40-1
• 2-Decyl-5-[(2H-tetrazol-5-yl)sulfanyl]cyclopentan-1-one

• Inchi： 1S/C16H28N4OS/c1-2-3-4-5-6-7-8-9-10-13-11-12-14(15(13)21)22-16-17-19-20-18-16/h13-14H,2-12H2,1H3,(H,17,18,19,20)
• InChI Key： LXRWIWSXVOGVQE-UHFFFAOYSA-N
• SMILES： S(C1N=NNN=1)C1C(C(CCCCCCCCCC)CC1)=O

Computed Properties

• Exact Mass: 324.19864
• Monoisotopic Mass: 324.19838270g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 11
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 96.8Ų

Experimental Properties

• PSA: 71.53